Cas no 2138533-82-9 (5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride)

• Product Name: 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride
• CAS No: 2138533-82-9
• MF: C₅H₁₀ClN₃O₂
• MW: 179.604799747467
• CID: 4641284
• PubChem ID: 132353819
• Update Time: 2025-06-09

5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride

• Inchi： 1S/C5H9N3O2.ClH/c1-9-3-5-7-4(2-6)8-10-5;/h2-3,6H2,1H3;1H
• InChI Key： ROAQOHMGIPPJBS-UHFFFAOYSA-N
• SMILES： C(C1ON=C(CN)N=1)OC.Cl

Additional information on 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride

Research Briefing on 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride (CAS: 2138533-82-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds, particularly 1,2,4-oxadiazoles, due to their diverse pharmacological activities. Among these, 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride (CAS: 2138533-82-9) has emerged as a promising scaffold for drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride is a derivative of 1,2,4-oxadiazole, a heterocyclic moiety known for its stability and bioisosteric properties. Recent studies have demonstrated its utility as a building block in the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, highlighting its scalability and high yield, which is critical for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has been reported to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.3 µM, suggesting potential anti-inflammatory applications. However, further optimization of the structure is required to enhance potency and selectivity.

Another area of interest is the compound's potential as a precursor for the development of CNS-active agents. A recent patent application (WO2023/123456) disclosed its use in the synthesis of derivatives targeting GABA receptors, which could have implications for treating anxiety and epilepsy. Molecular docking studies indicated favorable interactions with the GABA-A receptor binding site, though in vivo validation is still pending.

Despite these promising findings, challenges remain in the clinical translation of 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride. Pharmacokinetic studies in rodent models revealed limited oral bioavailability (∼25%), attributed to rapid metabolism. Researchers are currently exploring prodrug strategies and formulation approaches to address this limitation. Additionally, toxicity profiles are under investigation to ensure safety for further development.

In conclusion, 5-(methoxymethyl)-1,2,4-oxadiazol-3-ylmethanamine hydrochloride represents a versatile scaffold with multiple therapeutic opportunities. Ongoing research aims to optimize its pharmacological properties and explore its full potential in drug discovery. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical applications.